N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-4-fluorobenzo[d]thiazol-2-amine

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-4-fluoro-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C22H16FN3S3/c23-13-7-5-11-17-19(13)25-22(29-17)26-21-18(12-6-1-3-9-15(12)27-21)20-24-14-8-2-4-10-16(14)28-20/h2,4-5,7-8,10-11H,1,3,6,9H2,(H,25,26)
• InChI Key: ITQLJRYFHGCPLG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC3=NC4=C(C=CC=C4S3)F)C5=NC6=CC=CC=C6S5
• Molecular Formula: C22H16FN3S3
• Molecular Weight: 437.6 g/mol

Description

Benzo[d]thiazol-2-yl is a common moiety in medicinal chemistry, known for its anti-tubercular and anti-inflammatory properties. Tetrahydrobenzo[b]thiophen-2-yl is a less common moiety and may contribute unique properties to the compound.

Synthesis Analysis

The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the functional groups present in the compound. Benzothiazoles are known to undergo a variety of reactions, including acetylation and nucleophilic substitution.

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Benzothiazole derivatives have been shown to have anti-tubercular activity, potentially through inhibition of the DprE1 enzyme.